BE“GHE Validation & Comparative

Check Availability & Pricing

C.l. Disperse Blue 27 vs. reactive dyes for
polyester

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: C.l. Disperse blue 27
CAS No.: 15791-78-3
Cat. No.: B095324
Get Quote
. J

An In-Depth Comparative Guide for Scientific Professionals: C.l. Disperse Blue 27 versus
Reactive Dyes for Polyester Applications

Executive Summary

The selection of an appropriate dye system is contingent upon the chemical architecture of the
substrate. For polyethylene terephthalate (PET), or polyester, its hydrophobic and chemically
inert nature dictates the use of specific dye chemistry. This guide provides a comprehensive
comparison between C.l. Disperse Blue 27, an industry-standard anthraquinone disperse dye,
and the class of reactive dyes for coloring polyester. While disperse dyes function via a high-
temperature diffusion mechanism perfectly suited for polyester's compact structure, reactive
dyes are designed to form covalent bonds with fibers containing active hydroxyl or amino
groups, such as cellulose or wool.

This analysis will establish, through mechanistic explanations and comparative performance
data, that reactive dyes are fundamentally incompatible with unmodified polyester. The core
chemical principles prevent fixation, resulting in negligible color yield and extremely poor
fastness properties. This guide will demonstrate that C.l. Disperse Blue 27 provides a robust
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and high-performance coloring solution for polyester, whereas reactive dyes do not represent a
viable alternative for this substrate.

The Substrate: Unpacking the Chemistry of
Polyester

Polyester, primarily polyethylene terephthalate (PET), is a synthetic polymer characterized by
long chains of repeating ester functional groups. Its molecular structure is notable for several
key features that present significant challenges for dyeing:

e Hydrophobicity: The aromatic rings and aliphatic segments render the fiber highly non-polar
and water-repellent.

¢ High Crystallinity: The polymer chains are tightly packed in a semi-crystalline structure,
leaving few amorphous regions accessible to large, water-soluble dye molecules.

o Chemical Inertness: Crucially, the polyester polymer lacks reactive functional groups such as
hydroxyl (-OH) or amino (-NHZ2) groups on its surface.

These characteristics necessitate a dyeing mechanism that does not rely on ionic attraction or
covalent bonding, which are common for natural fibers.

A Tale of Two Dyeing Mechanisms

The fundamental difference in performance between disperse and reactive dyes on polyester
stems from their entirely distinct modes of interaction with the fiber.

C.l. Disperse Blue 27: The Principle of Solid Solution

C.l. Disperse Blue 27 is a non-ionic anthraquinone dye (Molecular Formula: C22H16N207) with
very low solubility in water.[1][2][3] It is applied from a fine aqueous dispersion. The dyeing
mechanism is a physical process based on diffusion, often described as a "solid solution."[4]

The process requires high energy, typically in the form of high-temperature aqueous dyeing
(120-130°C) in pressurized vessels.[5] At this temperature, the polyester fiber's amorphous
regions swell, increasing the segmental mobility of the polymer chains. This creates transient
voids, allowing the small, non-polar disperse dye molecules to diffuse from the dyebath into the

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b095324/docs?utm_src=pdf-body#c-i-disperse-blue-27-vs-reactive-dyes-for-polyester
https://www.benchchem.com/product/b095324/docs?utm_src=pdf-body#c-i-disperse-blue-27-vs-reactive-dyes-for-polyester
https://www.evitachem.com/product/evt-336348
https://cameochemicals.noaa.gov/chemical/20312
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-27.html
https://skychemi.com/disperse-vs-reactive-dyes/
https://www.alfa-chemistry.com/dyes/resources/understanding-disperse-dyes-mechanisms-applications-and-innovation-in-synthetic-textile-chemistry.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

fiber's interior. As the system cools, the fiber structure contracts, physically entrapping the dye
molecules within the polymer matrix. This entrapment results in high fastness properties.

Dyeing Process: Disperse Blue 27 on Polyester

Amorphous Regions (Swollen; Dye Molecules Trapped
Polyester Fiber (PET) l a - 9 _( )l 2. Entrapment [Dyed Polyester Fiber (Cooled) i PP
l Crystalline Regions l l [

{Dyebath (130”0)\{Di.5perse Dye Particles| 1. Diffusion
}Weakly Acidic (pH 4.5-5.5)}

Dyeing Process: Reactive Dye on Cotton (for contrast)

Alkali (pH 10-11)
Covalent Bond Formation

Reactive Dye | Chromophore-Reactive Group

. Dyed Fiber | Chromophore-O-Cellulose
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Cellulose Fiber | -OH group Covalent Bond Formation

Click to download full resolution via product page

Caption: Covalent bonding mechanism of a reactive dye with a cellulosic fiber.

The Fundamental Incompatibility: Reactive Dyes on
Polyester

Attempting to dye 100% polyester with reactive dyes fails due to two primary chemical reasons:
o Lack of Reactive Sites: Polyester possesses no hydroxyl or other nucleophilic groups to

react with the dye. [5][6]Consequently, the covalent fixation step, which is the entire basis of
reactive dyeing, cannot occur.
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» Incompatible Application Conditions: The alkaline environment required to activate reactive
dyes is detrimental to polyester, causing surface hydrolysis and degradation, especially at
elevated temperatures. [7]Conversely, the high-temperature, weakly acidic conditions optimal
for disperse dyeing would lead to rapid hydrolysis of the reactive dye in the dyebath,
rendering it inactive. [7] Any color imparted to polyester by a reactive dye would be due to
minimal surface staining, which would be readily removed upon washing. While specialized,
non-commercial surface modification techniques can introduce reactive sites onto polyester,
they are complex and not industrially viable for standard textile production. [8][9]

Experimental Design for Comparative Performance
Evaluation

To empirically validate the theoretical differences, a structured experimental workflow is
proposed. This self-validating system is designed to assess color yield and fastness properties
according to internationally recognized standards.

Experimental Workflow Visualization

Caption: Experimental workflow for comparing dye performance on polyester.

Detailed Experimental Protocols

Materials:

100% Scoured and heat-set polyester fabric.

C.l. Disperse Blue 27 (commercial grade).

Representative Reactive Blue dye (e.g., C.I. Reactive Blue 19).

Standard laboratory dyeing equipment (high-temperature beaker dyer).

Spectrophotometer, Launder-Ometer, Xenon Arc Weather-Ometer, Crockmeter.

Reagents: Acetic acid, sodium carbonate, sodium chloride, sodium hydrosulfite, caustic
soda, standard detergents.

Protocol 1: Disperse Dyeing of Polyester
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e Prepare a dyebath with a liquor-to-goods ratio of 20:1.

e Add 1% o.w.f (on weight of fabric) C.l. Disperse Blue 27 and 1 g/L dispersing agent.

e Adjust the pH to 4.5-5.5 using acetic acid.

« Introduce the polyester fabric sample at 60°C.

o Raise the temperature to 130°C at a rate of 2°C/minute.

e Hold at 130°C for 60 minutes.

e Cool the bath to 70°C.

o Perform reduction clearing by treating the fabric in a fresh bath with 2 g/L sodium hydrosulfite
and 2 g/L caustic soda at 70°C for 20 minutes to remove surface dye.

e Rinse thoroughly and dry.

Protocol 2: Attempted Reactive Dyeing of Polyester

e Prepare a dyebath with a liquor-to-goods ratio of 20:1.

e Add 1% o.w.f. C.l. Reactive Blue 19 and 60 g/L sodium chloride.

« Introduce the polyester fabric sample and run at 60°C for 30 minutes.

e Add 20 g/L sodium carbonate to the bath to initiate fixation.

e Continue dyeing at 60°C for an additional 60 minutes.

» Rinse the sample and perform a soaping wash at 95°C for 15 minutes to remove any unfixed
dye.

e Rinse thoroughly and dry.

Protocol 3: Performance Testing
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» Colorfastness to Washing: Evaluate according to ISO 105-C06 (A2S), assessing both color
change and staining on multifiber fabric using Grey Scales. [10][11]* Colorfastness to Light:
Evaluate according to AATCC Test Method 16.3 for 40 AFU (AATCC Fading Units) using a
Xenon arc lamp. [12][13]* Colorfastness to Crocking (Rubbing): Evaluate for both dry and
wet rubbing according to AATCC Test Method 8. [14]

Comparative Data Analysis

The following tables summarize the expected outcomes from the experimental protocols, based
on established textile chemistry principles.

Table 1: Comparison of Dyeing Parameters

C.l. Disperse Blue . Rationale for
Parameter Reactive Dye
27 Polyester

High temperature is

required to swell

Dyeing Temp. 130°C 60°C i
polyester fibers for
dye diffusion.
Acidic pH protects
4.5 - 5.5 (Weakly ] polyester from
pH o 10.5 - 11.5 (Alkaline) ] )
Acidic) hydrolysis at high
temperatures.
Keeps insoluble dye
Primary Auxiliary Dispersing Agent Salt (NaCl) particles suspended in

water.

) No chemical fixation is
o None (Physical _ _ o
Fixation Agent Alkali (Na2COs) possible with disperse
Entrapment)
dyes.

Table 2: Predicted Color Yield and Appearance
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Metric

C.l. Disperse Blue
27

Reactive Dye

Expected Outcome

Color Strength (K/S)

High (e.g., >15)

Negligible (e.g., <0.5)

Disperse dye diffuses
and is retained;
reactive dye has no
affinity and is washed
off.

Levelness/Uniformity

Excellent

N/A (No significant
dyeing)

Proper disperse
dyeing procedure
ensures uniform color

distribution.

Table 3: Predicted Colorfastness Performance Ratings (Scale 1-5, 5 is best)
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Fastness Test Standard

C.l. Disperse
Blue 27

Reactive Dye

Justification

Wash Fastness
(Color Change)

ISO 105-C06

4-5

The disperse dye
is physically
trapped; any
reactive dye
staining is
removed in the
first wash. [3]

Wash Fastness
o ISO 105-C06
(Staining)

Proper reduction
clearing
minimizes
disperse dye
staining; reactive
dye has no

substantivity. [3]

Light Fastness AATCC 16.3

6-7

N/A

Anthraquinone
disperse dyes
have inherently
high
lightfastness. [3]

Crocking (Dry) AATCC 8

4-5

1-2

Effective clearing
removes surface
dye, leading to
good rubbing
fastness.

Crocking (Wet) AATCC 8

Wet rubbing
fastness is
typically slightly
lower but still
very good for

well-dyed fabric.
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Conclusion: An Authoritative Recommendation

As demonstrated by an analysis of the fundamental dye-fiber chemistry and supported by
predictive experimental outcomes, C.l. Disperse Blue 27 is an exemplary choice for dyeing
polyester, yielding deep shades with high all-around fastness properties. The "solid solution”
mechanism of disperse dyes is uniquely suited to the hydrophobic, non-reactive nature of the
polyester substrate.

Conversely, reactive dyes are entirely unsuitable for coloring 100% polyester. The absence of
reactive sites on the fiber prevents the formation of the covalent bonds necessary for dye
fixation. This chemical incompatibility results in a failure to achieve any meaningful or durable
coloration. Therefore, for researchers, scientists, and professionals requiring coloration of
polyester materials, the focus must remain on the selection and optimization of appropriate
disperse dyes. Reactive dyes should not be considered a viable alternative in this context.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b095324?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

